Cas no 90096-40-5 (1-Piperazineethanol, 4-(2,3-dichlorophenyl)-)

• Product Name: 1-Piperazineethanol, 4-(2,3-dichlorophenyl)-
• CAS No: 90096-40-5
• MF: C₁₂H₁₆Cl₂N₂O
• MW: 275.174241065979
• CID: 794377
• PubChem ID: 19871273
• Update Time: 2025-04-19

1-Piperazineethanol, 4-(2,3-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(2,3-dichlorophenyl)-
• 2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethanol
• SCHEMBL1193545
• 2-[4-(2,3-Dichloro-phenyl)-piperazin-1-yl]ethanol
• 2-[4-(2,3-Dichlorophenyl)piperazin-1-yl]ethan-1-ol
• 90096-40-5
• DTXSID20600849
• HMSZCGYHVDSIIK-UHFFFAOYSA-N
• BDBM50394927
• CHEMBL2165675

• Inchi： 1S/C12H16Cl2N2O/c13-10-2-1-3-11(12(10)14)16-6-4-15(5-7-16)8-9-17/h1-3,17H,4-9H2
• InChI Key： HMSZCGYHVDSIIK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(CCO)CC1)Cl

Computed Properties

• Exact Mass: 274.0639685g/mol
• Monoisotopic Mass: 274.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.7Ų